Cas no 648943-73-1 (L-Valine,L-valyl-L-threonyl-L-leucyl-L-tryptophyl-L-glutaminyl-L-arginyl-L-prolyl-L-leucyl-)

• Product Name: L-Valine,L-valyl-L-threonyl-L-leucyl-L-tryptophyl-L-glutaminyl-L-arginyl-L-prolyl-L-leucyl-
• CAS No: 648943-73-1
• MF: C₅₃H₈₆N₁₄O₁₂
• MW: 1111.3365521431
• CID: 411822
• Update Time: 2024-01-29

L-Valine,L-valyl-L-threonyl-L-leucyl-L-tryptophyl-L-glutaminyl-L-arginyl-L-prolyl-L-leucyl- Chemical and Physical Properties

Names and Identifiers

• L-Valine,L-valyl-L-threonyl-L-leucyl-L-tryptophyl-L-glutaminyl-L-arginyl-L-prolyl-L-leucyl-
• L-Valine, L-valyl-L-threonyl-L-leucyl-L-tryptophyl-L-glutaminyl-L-arginyl-L-prolyl-L-leucyl-

• Inchi： 1S/C53H86N14O12/c1-26(2)22-36(64-50(76)43(30(9)68)66-49(75)41(55)28(5)6)45(71)62-38(24-31-25-59-33-15-11-10-14-32(31)33)46(72)60-34(18-19-40(54)69)44(70)61-35(16-12-20-58-53(56)57)51(77)67-21-13-17-39(67)48(74)63-37(23-27(3)4)47(73)65-42(29(7)8)52(78)79/h10-11,14-15,25-30,34-39,41-43,59,68H,12-13,16-24,55H2,1-9H3,(H2,54,69)(H,60,72)(H,61,70)(H,62,71)(H,63,74)(H,64,76)(H,65,73)(H,66,75)(H,78,79)(H4,56,57,58)/t30-,34+,35+,36+,37+,38+,39+,41+,42+,43+/m1/s1
• InChI Key： SZXNEZQMVGIUAX-MZPDUVLGSA-N
• SMILES： C(O)(=O)[C@H](C(C)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CCC(N)=O)NC(=O)[C@H](CC1C2=C(C=CC=C2)NC=1)NC(=O)[C@H](CC(C)C)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](C(C)C)N

Computed Properties

• Exact Mass: 1110.65558

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• PSA: 428.34
• pka: 3.38±0.10(Predicted)